1-benzyl-5-chloro-2,3,6,7-tetrahydro-1H-azepine-4-carbaldehyde hydrochloride

• CAS No.: 83621-34-5
• Molecular Formula: C14H17Cl2NO
• Molecular Weight: 286.2 g/mol
• IUPAC Name: 1-benzyl-5-chloro-2,3,6,7-tetrahydroazepine-4-carbaldehyde;hydrochloride
• InChI: InChI=1S/C14H16ClNO.ClH/c15-14-7-9-16(8-6-13(14)11-17)10-12-4-2-1-3-5-12;/h1-5,11H,6-10H2;1H
• InChI Key: FXABBFMKFYNANI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC(=C1C=O)Cl)CC2=CC=CC=C2.Cl

Description

1-benzyl-5-chloro-2,3,6,7-tetrahydro-1H-azepine-4-carbaldehyde hydrochloride is a useful research compound. Its molecular formula is C14H17Cl2NO and its molecular weight is 286.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Prepared from 1-benzylhexahydro-4-azepinone hydrochloride by reaction with dimethylformamide/phosphorus oxychloride in methylene chloride at 20°-35° C.

Synthesis routes and methods II

Procedure details

77 mL phosphoroxychloride was added to 62 mL DMF at 8-18° C. 84 mL dichlormethane was added and 50 g 1-benzyl 4-azepanone hydrochloride. The reaction was stirred over night at RT. The mixture was added to 300 mL ice water and extracted with dichlormethane. The organic layer was evaporated to give 23.3 g of the desired product. (M+H)+=287